Cas no 159757-46-7 (3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one)

• Product Name: 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one
• CAS No: 159757-46-7
• MF: C₁₃H₁₅NO
• MW: 201.26
• MDL: MFCD24556104
• CID: 5101868
• PubChem ID: 11117091
• Update Time: 2025-07-19

3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one
• 159235
• 159757-46-7
• 1,2,3,4-tetrahydrospiro[naphthalene-1,2'-pyrrolidin]-5'-one
• AKOS037651997
• Spiro[2,3-dihydro-1H-naphthalene-4,5'-pyrrolidine]-2'-one

• MDL： MFCD24556104
• Inchi： 1S/C13H15NO/c15-12-7-9-13(14-12)8-3-5-10-4-1-2-6-11(10)13/h1-2,4,6H,3,5,7-9H2,(H,14,15)
• InChI Key： GRMWQKUXYAXHDB-UHFFFAOYSA-N
• SMILES： C12(CCC(=O)N1)C1=C(C=CC=C1)CCC2

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one

Comprehensive Overview of 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one (CAS No. 159757-46-7)

The compound 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one (CAS No. 159757-46-7) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a naphthalene ring system with a pyrrolidinone moiety, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways. The spiro[naphthalene-pyrrolidinone] scaffold is also being investigated for its role in developing novel small-molecule inhibitors and biologically active compounds.

One of the key reasons for the growing interest in 159757-46-7 is its relevance to fragment-based drug design. The compound's rigid spirocyclic core provides a stable framework for optimizing binding affinity and selectivity. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern medicinal chemistry. Additionally, its hydrogen-bonding capabilities and lipophilic properties make it a promising candidate for improving drug-like characteristics in lead optimization campaigns.

From a synthetic chemistry perspective, 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one offers intriguing possibilities for diversity-oriented synthesis. Its structure allows for multiple derivatization points, enabling the creation of libraries of analogs for high-throughput screening. This aligns with current trends in AI-driven drug discovery, where researchers are leveraging computational tools to predict the bioactivity of such scaffolds. The compound's molecular weight and polar surface area also fall within desirable ranges for blood-brain barrier permeability, making it particularly interesting for CNS-targeted therapies.

In materials science, the spirocyclic architecture of 159757-46-7 has shown promise in the development of organic electronic materials. Its conjugated naphthalene system combined with the electron-rich pyrrolidinone ring could contribute to novel charge transport properties. This has led to investigations into its potential use in OLEDs and other optoelectronic devices, areas that are currently receiving substantial research funding worldwide.

The analytical characterization of 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for its applications in sensitive research areas. Recent advancements in automated synthesis platforms have also made this compound more accessible to researchers working on high-throughput experimentation projects.

From a regulatory standpoint, 159757-46-7 is classified as a research chemical with no known commercial drug applications at present. However, its structural features share similarities with several FDA-approved pharmaceuticals, suggesting potential for future therapeutic development. The compound's physicochemical properties (logP, solubility, etc.) are frequently analyzed using in silico prediction tools, reflecting the growing integration of computational and experimental approaches in modern chemistry.

Environmental and safety considerations for 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this material. The compound's stability profile under various conditions (pH, temperature, light exposure) is an active area of investigation, particularly for potential formulation development.

The commercial availability of 159757-46-7 has increased in recent years, with several specialty chemical suppliers offering it in various quantities and purity grades. This accessibility has facilitated its adoption in academic and industrial research settings. Pricing and supply chain information for this compound are frequently searched topics among researchers, reflecting the practical considerations of working with specialized intermediates.

Future research directions for 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one may include exploration of its chiral derivatives and their potential biological activities. The compound's stereochemical complexity offers opportunities for developing enantioselective synthesis routes, which could lead to more potent and selective analogs. Additionally, its incorporation into metal-organic frameworks or other advanced materials represents another promising avenue for investigation.

In conclusion, 3,4-dihydro-2H-spiro[naphthalene-1,2'-pyrrolidin]-5'-one (CAS No. 159757-46-7) represents an intriguing case study in how structural novelty can drive research interest across multiple disciplines. Its applications span from medicinal chemistry to materials science, demonstrating the versatility of spirocyclic compounds in modern scientific research. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound and its derivatives will likely play increasingly important roles in scientific innovation.